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Compound of Interest

Compound Name: 2,4-Dimethylphenol

Cat. No.: B051704 Get Quote

Essential Safety and Handling Guide for 2,4-
Dimethylphenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling 2,4-Dimethylphenol in a laboratory setting. Adherence to these

guidelines is critical for ensuring personal safety and minimizing environmental impact.

Understanding the Hazards
2,4-Dimethylphenol is a combustible, colorless to yellow crystalline solid or liquid with a

moderate mammalian oral toxicity.[1] It is corrosive and can cause severe burns to the skin,

eyes, and respiratory tract.[2][3][4] Ingestion can lead to gastrointestinal tract burns, and

absorption through the skin is harmful.[3] Chronic exposure may result in kidney damage.[3] It

is also toxic to aquatic organisms and may have long-term adverse effects on the aquatic

environment.[3]

Chemical Properties:
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Property Value

Molecular Formula C₈H₁₀O

Molecular Weight 122.16 g/mol

Boiling Point 211-212 °C

Melting Point 22-23 °C

Flash Point 94.0 °C (closed cup)

Water Solubility Slightly soluble

(Source:[1][5])

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the required PPE for handling 2,4-Dimethylphenol.
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Body Part Recommended Protection Specifications & Notes

Hands Chemical resistant gloves

Wear appropriate protective

gloves to prevent skin

exposure.[3] Breakthrough

times for neoprene and butyl

rubber are reported to be

greater than one hour.[2]

Eyes/Face Safety goggles and face shield

Wear chemical splash goggles.

[3] A face shield should be

worn in conjunction with

goggles when there is a risk of

splashing.[6][7]

Body Protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[3] A chemical

protection suit is

recommended in case of spills

or emergencies.[8]

Respiratory
NIOSH/MSHA approved

respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[3]

For weighing and diluting, a

half-face respirator with an

organic vapor/acid gas

cartridge is recommended.[2]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural workflow for the safe handling of 2,4-Dimethylphenol from

reception to disposal.

Workflow for Handling 2,4-Dimethylphenol
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1. Preparation & Inspection

2. Donning PPE

Ensure all safety equipment is available

3. Chemical Handling

Follow correct donning sequence

4. Post-Handling

Work in a well-ventilated area

5. Decontamination & Doffing PPE

Securely close container

6. Waste Disposal

Follow proper doffing sequence

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,4-Dimethylphenol | 105-67-9 [chemicalbook.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b051704?utm_src=pdf-body-img
https://www.benchchem.com/product/b051704?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6125178.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 2,4-Dimethylphenol | C8H10O | CID 7771 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

5. 2,4-Dimethylphenol 98 105-67-9 [sigmaaldrich.com]

6. nj.gov [nj.gov]

7. ICSC 0458 - 2,4-XYLENOL [chemicalsafety.ilo.org]

8. echemi.com [echemi.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2,4-
Dimethylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051704#personal-protective-equipment-for-handling-
2-4-dimethylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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